Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C21H20F2N4O3/c1-2-30-21(29)16-12-27(14-5-3-13(22)4-6-14)19-15(18(16)28)11-17(23)20(25-19)26-9-7-24-8-10-26/h3-6,11-12,24H,2,7-10H2,1H3
• InChI Key: LXNVMZLZFAPUMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=NC(=C(C=C2C1=O)F)N3CCNCC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20F2N4O3
• DSSTOX Substance ID: DTXSID20552879
• Molecular Weight: 414.4 g/mol
• CAS No.: 104069-95-6

Description

Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a synthetic organic compound that belongs to the class of naphthyridine derivatives This compound is characterized by its unique structure, which includes a naphthyridine core, fluorophenyl groups, and a piperazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylate typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Naphthyridine Core: The naphthyridine core can be synthesized through a condensation reaction between appropriate precursors, such as 2-aminonicotinic acid and ethyl acetoacetate, under acidic conditions.

Introduction of Fluorophenyl Groups: The fluorophenyl groups are introduced via nucleophilic aromatic substitution reactions using fluorobenzene derivatives and suitable leaving groups.

Piperazine Substitution: The piperazine moiety is incorporated through a nucleophilic substitution reaction with a piperazine derivative.

Esterification: The final step involves esterification of the carboxylic acid group with ethanol under acidic conditions to yield the desired compound.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalysts, high-throughput reactors, and continuous flow processes to scale up production efficiently.

Chemical Reactions Analysis

Types of Reactions: Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products:

Oxidation Products: Corresponding carboxylic acids or ketones.

Reduction Products: Alcohols or amines.

Substitution Products: Derivatives with various substituents on the fluorophenyl groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its interactions with biological macromolecules and potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound is known to:

Bind to Enzymes: Inhibit the activity of certain enzymes by binding to their active sites.

Modulate Receptors: Interact with cellular receptors, leading to changes in signal transduction pathways.

Affect Gene Expression: Influence the expression of genes involved in various cellular processes.

Comparison with Similar Compounds

Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylate can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds:

Uniqueness: The presence of both fluorophenyl and piperazine moieties in its structure distinguishes it from other naphthyridine derivatives, potentially contributing to its unique pharmacological properties.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds